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For Researchers, Scientists, and Drug Development Professionals

This technical guide outlines the expected spectroscopic data for 7(E)-Nonadecenol based on
characteristic values for similar long-chain unsaturated alcohols. Due to the limited availability
of specific experimental data for 7(E)-Nonadecenol in public databases, this document
provides predicted values and general experimental protocols.

Predicted Spectroscopic Data

The following tables summarize the anticipated Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data for 7(E)-Nonadecenol. These predictions are based
on established principles of spectroscopy and data from analogous compounds.

Table 1: Predicted '"H NMR Spectral Data of 7(E)-
Nonadecenol (in CDCIs)
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Predicted Chemical Predicted Splitting

Protons ) Integration
Shift (6, ppm) Pattern

CHs (C19) ~0.88 Triplet (t) 3H
-(CH2)10- (C9-C18) ~1.26 Broad Multiplet 20H
-CH2-CH= (C6) ~2.01 Multiplet 2H
-CH2-CH= (C9) ~2.01 Multiplet 2H
-CH=CH- (C7, C8) ~5.39 Multiplet 2H

CH2-OH (C1) ~3.64 Triplet (t) 2H

-CH2- (C2) ~1.56 Multiplet 2H

OH Variable Broad Singlet 1H

Table 2: Predicted **C NMR Spectral Data of 7(E)-
Nonadecenol (in CDCIs)

Carbon Predicted Chemical Shift (6, ppm)
C19 (CHs) ~14.1

C2-C5, C10-C18 (-(CHz2)n-) ~227-328

C6, C9 (-CH2-CH=) ~32.6

C7, C8 (-CH=CH-) ~130.5

C1 (CH2-OH) ~63.1

Table 3: Predicted Key IR Absorption Bands of 7(E)-
Nonadecenol

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15549689/docs?utm_src=pdf-body#spectroscopic-data-for-7-e-nonadecenol-a-technical-overview
https://www.benchchem.com/product/b15549689/docs?utm_src=pdf-body#spectroscopic-data-for-7-e-nonadecenol-a-technical-overview
https://www.benchchem.com/product/b15549689/docs?utm_src=pdf-body#spectroscopic-data-for-7-e-nonadecenol-a-technical-overview
https://www.benchchem.com/product/b15549689/docs?utm_src=pdf-body#spectroscopic-data-for-7-e-nonadecenol-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549689?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Functional Group

Predicted Absorption
Range (cm™?)

Bond Vibration

O-H 3200-3600 (broad) Stretching
C-H (sp?) 2850-2960 (strong) Stretching
C=C (trans) 1665-1675 (weak) Stretching
C-H (sp?) 3010-3040 (medium) Stretching
=C-H (trans) 960-970 (strong) Out-of-plane Bending
C-O 1050-1150 (strong) Stretching

Table 4: Predicted Mass Spectrometry Data of 7(E)-

Nonadecenol
lon Type Predicted m/z Notes
[M]*+ 282.5 Molecular lon
[M-H20]* 264.5 Dehydration Fragment
CnHzn+1 Various Alkyl Fragments
CnHzn-1 Various Alkenyl Fragments

Experimental Protocols

Detailed experimental procedures are crucial for obtaining high-quality spectroscopic data.

Below are generalized protocols for NMR, IR, and MS analysis of a long-chain alcohol like

7(E)-Nonadecenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of 7(E)-Nonadecenol in ~0.7 mL of
deuterated chloroform (CDCIs) containing 0.1% tetramethylsilane (TMS) as an internal

standard. Transfer the solution to a 5 mm NMR tube.

e Instrumentation: A 400 MHz or higher field NMR spectrometer.
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» 'H NMR Acquisition:
o Pulse Sequence: Standard single-pulse sequence.
o Spectral Width: 0-15 ppm.
o Number of Scans: 16-64.
o Relaxation Delay: 1-5 s.
e 13C NMR Acquisition:
o Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).
o Spectral Width: 0-220 ppm.
o Number of Scans: 1024 or more.
o Relaxation Delay: 2 s.

o Data Processing: Apply Fourier transformation, phase correction, and baseline correction to
the raw data. Calibrate the spectra using the TMS signal (0.00 ppm for *H and 13C).

Infrared (IR) Spectroscopy

o Sample Preparation: Place a small drop of neat 7(E)-Nonadecenol between two sodium
chloride (NaCl) or potassium bromide (KBr) plates to form a thin film.

¢ Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.
o Data Acquisition:

o Spectral Range: 4000-400 cm™1.

o Resolution: 4 cm~1.

o Number of Scans: 16-32.
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o Data Processing: Perform a background subtraction using a spectrum of the clean salt
plates.

Mass Spectrometry (MS)

o Sample Preparation: Prepare a dilute solution of 7(E)-Nonadecenol in a volatile organic
solvent such as methanol or dichloromethane.

» Instrumentation: A mass spectrometer, typically coupled with a gas chromatograph (GC-MS)
for separation and identification.

e GC-MS Conditions (Typical):

[e]

Injection Mode: Splitless.

o

Injector Temperature: 250 °C.

[¢]

Column: A non-polar capillary column (e.g., DB-5ms).

[¢]

Oven Program: Start at a low temperature (e.g., 100 °C), ramp up to a high temperature
(e.g., 280 °C).

[¢]

lonization Mode: Electron lonization (EI) at 70 eV.

o Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to
confirm the structure.

Workflow and Logical Relationships

The following diagram illustrates the general workflow for obtaining and analyzing
spectroscopic data for a chemical compound like 7(E)-Nonadecenol.
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Caption: Workflow for the synthesis, purification, and spectroscopic analysis of 7(E)-
Nonadecenol.

¢ To cite this document: BenchChem. [Spectroscopic Data for 7(E)-Nonadecenol: A Technical
Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549689/docs#spectroscopic-data-for-7-e-
nonadecenol-a-technical-overview]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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